3-{3-Methoxy-4-[(4-methoxybenzyl)oxy]phenyl}-2-methyl-4-(phenylsulfonyl)tetrahydroisoxazole

• IUPAC Name: 4-(benzenesulfonyl)-3-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-2-methyl-1,2-oxazolidine
• InChI: InChI=1S/C25H27NO6S/c1-26-25(24(17-32-26)33(27,28)21-7-5-4-6-8-21)19-11-14-22(23(15-19)30-3)31-16-18-9-12-20(29-2)13-10-18/h4-15,24-25H,16-17H2,1-3H3
• InChI Key: NELPYWVWMMZRHW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(CO1)S(=O)(=O)C2=CC=CC=C2)C3=CC(=C(C=C3)OCC4=CC=C(C=C4)OC)OC
• Molecular Formula: C25H27NO6S
• Molecular Weight: 469.6 g/mol

Description

3-{3-Methoxy-4-[(4-methoxybenzyl)oxy]phenyl}-2-methyl-4-(phenylsulfonyl)tetrahydroisoxazole is a useful research compound. Its molecular formula is C25H27NO6S and its molecular weight is 469.55. The purity is usually 95%.
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Scientific Research Applications

Oxidation Reactions and Mechanisms

The study by Lai et al. (2002) on oxidation reactions provides insights into the behavior of methoxy substituted benzyl phenyl sulfides in the presence of high-valent oxoruthenium compounds. This research is crucial for understanding the chemical pathways and the potential applications in synthesizing related compounds or intermediates for further chemical transformations (Lai, Lepage, & Lee, 2002).

Photodynamic Therapy Applications

Pişkin et al. (2020) explored the use of zinc phthalocyanine derivatives for photodynamic therapy. This research is particularly relevant for the treatment of cancer, showcasing the compound's high singlet oxygen quantum yield, which is a critical property for effective Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Aldose Reductase Inhibitors and Antioxidant Activity

Alexiou and Demopoulos (2010) highlighted the synthesis and evaluation of substituted benzenesulfonamides as aldose reductase inhibitors, showcasing their potential in managing long-term diabetic complications. The compounds exhibited significant aldose reductase inhibitory activity and potent antioxidant potential, indicating their relevance in therapeutic applications (Alexiou & Demopoulos, 2010).

Molecular Docking and COX-2 Inhibition Studies

Research by Al-Hourani et al. (2015) on tetrazole derivatives, including docking studies and crystal structure analysis, contributes to the understanding of their potential as cyclooxygenase-2 (COX-2) inhibitors. This has implications for developing new anti-inflammatory and analgesic agents (Al-Hourani et al., 2015).

Synthesis of Sulfenyl-Substituted Compounds

Li et al. (2012) described a method for the synthesis of sulfenyl-substituted isocoumarins, offering a novel approach to creating compounds with potential applications in materials science and pharmaceuticals (Li, Hong, Weng, & Zhou, 2012).